Cas no 62826-31-7 (2-{2-(trifluoromethyl)phenylmethyl}oxirane)

• Product Name: 2-{2-(trifluoromethyl)phenylmethyl}oxirane
• CAS No: 62826-31-7
• MF: C₁₀H₉F₃O
• MW: 202.173073530197
• CID: 4078696
• PubChem ID: 12407142
• Update Time: 2025-04-23

2-{2-(trifluoromethyl)phenylmethyl}oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, [[2-(trifluoromethyl)phenyl]methyl]-
• 2-{[2-(trifluoromethyl)phenyl]methyl}oxirane
• Oxirane, 2-[[2-(trifluoromethyl)phenyl]methyl]-
• CS-0223443
• SCHEMBL3725189
• EN300-115302
• 62826-31-7
• AKOS026728842
• 2-[[2-(trifluoromethyl)phenyl]methyl]oxirane
• MCA82631
• 2-{2-(trifluoromethyl)phenylmethyl}oxirane

• Inchi： 1S/C10H9F3O/c11-10(12,13)9-4-2-1-3-7(9)5-8-6-14-8/h1-4,8H,5-6H2
• InChI Key： MMFCMICIKUOWGM-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 202.06054939Da
• Monoisotopic Mass: 202.06054939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{2-(trifluoromethyl)phenylmethyl}oxirane

Oxirane, [[2-(trifluoromethyl)phenyl]methyl]-: A Comprehensive Overview

Oxirane, also known as epoxide or ethylene oxide, is a three-membered cyclic ether with the formula C₂H₄O. It is a highly reactive compound due to its strained ring structure, making it an important intermediate in various chemical reactions. The specific compound Oxirane, [[2-(trifluoromethyl)phenyl]methyl]- (CAS No. 62826-31-7) is a substituted oxirane where the ethylene oxide ring is attached to a methyl group that is further connected to a phenyl ring bearing a trifluoromethyl substituent.

This compound has gained significant attention in recent years due to its potential applications in pharmaceuticals, chemical synthesis, and material science. The presence of the trifluoromethyl group introduces unique electronic and steric properties, which can influence its reactivity and selectivity in various reactions.

Recent studies have focused on the synthesis and reactivity of this oxirane derivative. One notable research direction is its use as a building block in the construction of complex molecules. The trifluoromethyl group's electron-withdrawing nature enhances the electrophilicity of the adjacent oxygen atom, facilitating nucleophilic attack and ring-opening reactions.

Another area of interest is the biological activity of this compound. Preliminary studies suggest that Oxirane, [[2-(trifluoromethyl)phenyl]methyl]- exhibits moderate antimicrobial properties, making it a potential candidate for drug development against bacterial and fungal infections.

Furthermore, the compound's stability and reactivity make it an ideal candidate for polymer synthesis. Its use in creating biodegradable polymers has been explored, offering a sustainable alternative to traditional petrochemical-based materials.

Recent advancements in green chemistry have also led to the development of more efficient and environmentally friendly syntheses of this oxirane derivative. These methods often involve catalytic processes or solvent-free conditions, reducing the environmental footprint of its production.

In summary, Oxirane, [[2-(trifluoromethyl)phenyl]methyl]- (CAS No. 62826-31-7) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, chemical synthesis, and material science. Its unique properties make it an attractive target for further research and development.